3-amino-3-benzylcyclobutan-1-ol hydrochloride
Overview
Description
3-amino-3-benzylcyclobutan-1-ol hydrochloride (ABCH) is an organic compound with a formula of C7H13ClN2O. It is a cyclic amide derivative of cyclobutanecarboxylic acid. ABCH has been studied extensively in the lab due to its potential applications in medicinal chemistry and biochemistry. In particular, its ability to act as a prodrug for other compounds has been of interest to researchers.
Scientific Research Applications
3-amino-3-benzylcyclobutan-1-ol hydrochloride has been studied extensively in the laboratory due to its potential applications in medicinal chemistry and biochemistry. It has been used as a prodrug for other compounds, such as the anti-inflammatory drug indomethacin. 3-amino-3-benzylcyclobutan-1-ol hydrochloride has also been used as a substrate for the synthesis of other compounds, such as the anticancer drug paclitaxel. Additionally, 3-amino-3-benzylcyclobutan-1-ol hydrochloride has been studied as a potential inhibitor of the enzyme cytochrome P450.
Mechanism of Action
The mechanism of action of 3-amino-3-benzylcyclobutan-1-ol hydrochloride is not fully understood. It is believed that 3-amino-3-benzylcyclobutan-1-ol hydrochloride acts as a prodrug, meaning that it is metabolized in the body to produce the active compound. For example, when 3-amino-3-benzylcyclobutan-1-ol hydrochloride is metabolized in the body, it produces indomethacin, which is an anti-inflammatory drug. Additionally, 3-amino-3-benzylcyclobutan-1-ol hydrochloride has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs.
Biochemical and Physiological Effects
3-amino-3-benzylcyclobutan-1-ol hydrochloride has been studied for its potential biochemical and physiological effects. Studies have shown that 3-amino-3-benzylcyclobutan-1-ol hydrochloride can act as a prodrug for other compounds, such as indomethacin, and can also inhibit the enzyme cytochrome P450. Additionally, 3-amino-3-benzylcyclobutan-1-ol hydrochloride has been found to have anti-inflammatory, anticonvulsant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
3-amino-3-benzylcyclobutan-1-ol hydrochloride has several advantages and limitations for lab experiments. One advantage is that it is a relatively simple compound to synthesize. Additionally, it is relatively stable and can be stored for long periods of time. However, 3-amino-3-benzylcyclobutan-1-ol hydrochloride is not very soluble in water and can be difficult to work with in lab experiments.
Future Directions
The potential applications of 3-amino-3-benzylcyclobutan-1-ol hydrochloride are numerous and there are many future directions for research. One potential area of research is the development of new prodrugs that can be synthesized using 3-amino-3-benzylcyclobutan-1-ol hydrochloride. Additionally, further research could be done to explore the potential biochemical and physiological effects of 3-amino-3-benzylcyclobutan-1-ol hydrochloride. Finally, further research could be done to investigate the mechanism of action of 3-amino-3-benzylcyclobutan-1-ol hydrochloride and its potential inhibition of the enzyme cytochrome P450.
Synthesis Methods
3-amino-3-benzylcyclobutan-1-ol hydrochloride can be synthesized by a variety of methods. The most common method is the condensation of benzyl bromide and cyclobutanecarboxylic acid in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) and is catalyzed by a strong base such as potassium or sodium hydroxide. The reaction is conducted at room temperature and produces 3-amino-3-benzylcyclobutan-1-ol hydrochloride as a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-3-benzylcyclobutan-1-ol hydrochloride involves the reaction of benzylcyclobutanone with hydroxylamine hydrochloride to form 3-benzylcyclobutanone oxime, which is then reduced with sodium borohydride to form 3-amino-3-benzylcyclobutan-1-ol. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Benzylcyclobutanone", "Hydroxylamine hydrochloride", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Benzylcyclobutanone is reacted with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate to form 3-benzylcyclobutanone oxime.", "Step 2: The resulting oxime is then reduced with sodium borohydride in a solvent such as ethanol to form 3-amino-3-benzylcyclobutan-1-ol.", "Step 3: The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt, which can be isolated by filtration and drying." ] } | |
CAS RN |
2703774-30-3 |
Product Name |
3-amino-3-benzylcyclobutan-1-ol hydrochloride |
Molecular Formula |
C11H16ClNO |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
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